Cas no 2227899-71-8 ((2R)-5-(tert-butoxy)pentan-2-amine)

• Product Name: (2R)-5-(tert-butoxy)pentan-2-amine
• CAS No: 2227899-71-8
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6029480
• PubChem ID: 165652228
• Update Time: 2025-05-20

(2R)-5-(tert-butoxy)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-5-(tert-butoxy)pentan-2-amine
• EN300-1788416
• 2227899-71-8

• Inchi： 1S/C9H21NO/c1-8(10)6-5-7-11-9(2,3)4/h8H,5-7,10H2,1-4H3/t8-/m1/s1
• InChI Key： KODWBRYUWLQVTG-MRVPVSSYSA-N
• SMILES： O(CCC[C@@H](C)N)C(C)(C)C

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-5-(tert-butoxy)pentan-2-amine

Recent Advances in the Study of (2R)-5-(tert-butoxy)pentan-2-amine (CAS: 2227899-71-8) in Chemical Biology and Pharmaceutical Research

The compound (2R)-5-(tert-butoxy)pentan-2-amine (CAS: 2227899-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2R)-5-(tert-butoxy)pentan-2-amine as a key intermediate in the synthesis of chiral amines, which are crucial for the development of enantioselective pharmaceuticals. The compound's tert-butoxy group enhances its stability and solubility, making it an attractive candidate for further chemical modifications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and purity, ensuring its suitability for high-precision applications.

In the context of biological activity, preliminary in vitro studies have demonstrated that (2R)-5-(tert-butoxy)pentan-2-amine exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative diseases. These findings suggest its potential as a scaffold for designing novel enzyme inhibitors. However, further in vivo studies are required to validate its efficacy and safety profile.

The synthesis of (2R)-5-(tert-butoxy)pentan-2-amine has been optimized using asymmetric catalysis, achieving high enantiomeric excess (ee) and yield. This advancement is critical for scaling up production while maintaining the compound's chiral integrity, which is essential for its application in enantioselective drug synthesis. Recent patents have also highlighted its use in the preparation of bioactive molecules targeting G-protein-coupled receptors (GPCRs).

Despite these promising developments, challenges remain in the large-scale production and formulation of (2R)-5-(tert-butoxy)pentan-2-amine. Researchers are exploring green chemistry approaches to reduce the environmental impact of its synthesis. Additionally, computational modeling studies are being conducted to predict its interactions with biological targets, which could accelerate its integration into drug discovery pipelines.

In conclusion, (2R)-5-(tert-butoxy)pentan-2-amine (CAS: 2227899-71-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further investigation. Future research should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in preclinical models.